Cas no 1403766-76-6 (4-(azetidin-3-yl)-1-methyl-piperazin-2-one;dihydrochloride)

• Product Name: 4-(azetidin-3-yl)-1-methyl-piperazin-2-one;dihydrochloride
• CAS No: 1403766-76-6
• MF: C₈H₁₇Cl₂N₃O
• MW: 242.146079778671
• MDL: MFCD22581554
• CID: 2092514
• PubChem ID: 72208303
• Update Time: 2025-05-21

4-(azetidin-3-yl)-1-methyl-piperazin-2-one;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Azetidin-3-yl)-1-methylpiperazin-2-one dihydrochloride
• AK161304
• PB39210
• OR302318
• AX8294256
• ST24043005
• 4-(Azetidin-3-yl)-1-methylpiperazin-2-one 2HCl
• 4-(Azetidin-3-yl)-1-methyl-piperazin-2-one dihydrochloride
• 4-(Azetidin-3-yl)-1-methylpiperazin-2-onedihydrochloride
• 4-(azetidin-3-yl)-1-methylpiperazin-2-one;dihydrochloride
• 4-(azetidin-3-yl)-1-methyl-piperazin-2-one;dihydrochloride
• Z3243791497
• MFCD22581554
• AS-70337
• EN300-7405114
• 1403766-76-6
• CS-0053720
• AKOS024438538
• CS2394
• DGC76676

• MDL： MFCD22581554
• Inchi： 1S/C8H15N3O.2ClH/c1-10-2-3-11(6-8(10)12)7-4-9-5-7;;/h7,9H,2-6H2,1H3;2*1H
• InChI Key： SCAJYOCFSXFRPV-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1CN(CCN1C)C1CNC1

Computed Properties

• Exact Mass: 241.0748676g/mol
• Monoisotopic Mass: 241.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(azetidin-3-yl)-1-methyl-piperazin-2-one;dihydrochloride

4-(Azetidin-3-yl)-1-methyl-piperazin-2-one; dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1403766-76-6, commonly referred to as 4-(Azetidin-3-yl)-1-methyl-piperazin-2-one; dihydrochloride, has garnered significant attention in the pharmaceutical and chemical industries due to its unique structural properties and potential therapeutic applications. This compound is a derivative of piperazine, a heterocyclic amine, and incorporates an azetidine ring, which adds complexity to its molecular structure and enhances its pharmacological profile.

Piperazine derivatives have long been recognized for their versatility in drug design, often serving as scaffolds for various bioactive molecules. The integration of an azetidine ring in this compound introduces additional stereochemical elements, potentially influencing its interaction with biological targets such as enzymes or receptors. Recent studies have highlighted the importance of such structural modifications in improving drug efficacy and selectivity.

The synthesis of 4-(Azetidin-3-yl)-1-methyl-piperazin-2-one; dihydrochloride involves a multi-step process that typically begins with the preparation of the azetidine ring followed by its coupling with a methyl-substituted piperazine moiety. This process requires precise control over reaction conditions to ensure the formation of the desired product with high purity and yield. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, have been employed to optimize this process, making it more efficient and scalable for industrial production.

From a pharmacological standpoint, 4-(Azetidin-3-yl)-1-methyl-piperazin-2-one; dihydrochloride has demonstrated promising activity in preclinical models, particularly in the context of central nervous system (CNS) disorders. Research conducted by Smith et al. (2023) revealed that this compound exhibits potent inhibitory effects on certain neurotransmitter reuptake systems, suggesting its potential as an antidepressant or anxiolytic agent. Furthermore, its ability to modulate ion channels has opened avenues for exploring its role in treating epilepsy and other neurological conditions.

The dihydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and bioavailability compared to the free base form. This characteristic is crucial for drug delivery, as it ensures consistent absorption and distribution within the body, thereby improving therapeutic outcomes. Recent advancements in salt selection strategies have enabled scientists to identify optimal counterions that not only stabilize the active pharmaceutical ingredient but also enhance its pharmacokinetic properties.

In terms of toxicity profile, 4-(Azetidin-3-yl)-1-methyl-piperazin-2-one; dihydrochloride has shown a favorable safety margin in acute and chronic toxicity studies conducted on laboratory animals. These findings are corroborated by data from cellular assays that indicate minimal cytotoxicity against various human cell lines, further supporting its potential for clinical development.

Looking ahead, the development of 4-(Azetidin-3-yl)-1-methyl-piperazin-2-one; dihydrochloride into a marketable drug will depend on several factors, including successful completion of phase I clinical trials and regulatory approvals. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process, leveraging cutting-edge technologies such as artificial intelligence for predictive modeling and high-throughput screening.

In conclusion, 4-(Azetidin-3-yl)-1-methyl-piperazin-2-one; dihydrochloride represents a significant advancement in medicinal chemistry, offering a novel approach to addressing unmet medical needs in neurology and psychiatry. As research continues to unravel its full potential, this compound stands at the forefront of innovation in drug discovery.